1'-Benzyl-5'-chlorospiro[1,3-dioxane-2,3'-indole]-2'-one

• CAS: 853751-68-5
• Molecular Formula: C18H16ClNO3
• Molecular Weight: 329.8g/mol
• SMILES: C1COC2(C3=C(C=CC(=C3)Cl)N(C2=O)CC4=CC=CC=C4)OC1
• InChI: InChI=1S/C18H16ClNO3/c19-14-7-8-16-15(11-14)18(22-9-4-10-23-18)17(21)20(16)12-13-5-2-1-3-6-13/h1-3,5-8,11H,4,9-10,12H2
• InChIKey: PMSZAJITHNQTKT-UHFFFAOYSA-N

1'-Benzyl-5'-chlorospiro[1,3-dioxane-2,3'-indole]-2'-one (CAS 853751-68-5) is a synthetic spiro-oxindole compound with the molecular formula C18H16ClNO3 and a molecular weight of 329.8 g/mol. It belongs to a class of spirocyclic indole derivatives recognized for their rigid three-dimensional architecture and prominence in medicinal chemistry, particularly as sodium channel blockers for pain treatment.

1'-Benzyl-5'-chlorospiro[1,3-dioxane-2,3'-indole]-2'-one: Structural and Physicochemical Baseline for Research Sourcing

1'-Benzyl-5'-chlorospiro[1,3-dioxane-2,3'-indole]-2'-one (CAS 853751-68-5) is a synthetic spiro-oxindole compound with the molecular formula C18H16ClNO3 and a molecular weight of 329.8 g/mol . It belongs to a class of spirocyclic indole derivatives recognized for their rigid three-dimensional architecture and prominence in medicinal chemistry, particularly as sodium channel blockers for pain treatment [1]. The compound features a chlorine atom at the 5'-position of the oxindole ring, a benzyl substituent at the N-1' position, and a 1,3-dioxane ring spiro-fused at the 3'-position of the indole core .

Spiro-oxindole scaffold suits sodium channel modulation studies

5'-Chloro substitution anchors halogen SAR exploration

Predicted elevated lipophilicity may support CNS permeability screening

• [1] Chafeev, M. et al. (Xenon Pharmaceuticals Inc.). Spiro-oxindole compounds and their use as therapeutic agents. U.S. Patent Application US20100137299 A1, June 3, 2010. View Source

Why Close Analogs of 1'-Benzyl-5'-chlorospiro[1,3-dioxane-2,3'-indole]-2'-one Cannot Be Assumed Equivalent

Within the spiro[1,3-dioxane-2,3'-indole]-2'-one scaffold, even minor structural changes—such as the position or identity of halogen substitution on the indole ring—can profoundly alter physicochemical properties, target binding, and pharmacokinetic behavior. The 5'-chloro analog (target compound) exhibits a predicted LogP of 4.33, while the des-chloro parent compound (CAS 853751-48-1) has a lower predicted XLogP3-AA of 2.7, indicating a significant difference in lipophilicity that impacts membrane permeability and off-target binding profiles [1]. Similarly, the 7'-chloro regioisomer (CAS not available) shares the same molecular formula but differs in the chlorine substitution position, which can lead to divergent biological activity due to altered electronic distribution and steric interactions within enzyme binding pockets . These differences preclude the assumption that compounds within this class are interchangeable for research or procurement purposes.

Des-chloro analog (CAS 853751-48-1) Removing chlorine significantly lowers predicted lipophilicity; CNS permeability profile likely shifts.

7'-Chloro regioisomer Chlorine at ortho position changes electronic distribution; sodium channel subtype engagement may differ.

Other halogen or unsubstituted analogs Variations in boiling point, density, and lipophilicity mean direct substitution without re-validation risks experimental variability.

• [1] ChemSpider. 1'-Benzyl-5'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one. Predicted ACD/LogP: 4.33. http://www.chemspider.com/Chemical-Structure.2262738.html (accessed 2026-05-08). PubChem. 1'-Benzyl-5'-methylspiro[1,3-dioxane-2,3'-indole]-2'-one. XLogP3-AA: 2.7. CID 3163818. View Source

Quantitative Differentiation Evidence for 1'-Benzyl-5'-chlorospiro[1,3-dioxane-2,3'-indole]-2'-one vs. Closest Analogs

Predicted Lipophilicity (LogP) Comparison: 5'-Chloro vs. Des-Chloro Analog

The 5'-chloro substitution substantially increases predicted lipophilicity relative to the unsubstituted parent scaffold. The target compound has a predicted ACD/LogP of 4.33 , while the des-chloro analog (1'-benzylspiro[1,3-dioxane-2,3'-indole]-2'-one, CAS 853751-48-1) exhibits a computed XLogP3-AA of 2.7 [1]. This difference of approximately 1.6 log units corresponds to a ~40-fold increase in the octanol-water partition coefficient.

Lipophilicity shift

Reported

ΔLogP ≈ 1.6 (~40× higher octanol-water partitioning) vs des-chloro analog (2.7)

Supports lipophilicity-driven selection for CNS candidate screening

Computed values; confirm experimentally

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	Predicted ACD/LogP: 4.33
Comparator Or Baseline	1'-Benzylspiro[1,3-dioxane-2,3'-indole]-2'-one (CAS 853751-48-1): XLogP3-AA = 2.7
Quantified Difference	ΔLogP ≈ 1.6 (target is more lipophilic)
Conditions	Predicted/computed values; ACD/Labs Percepta Platform (v14.00) for target; XLogP3 3.0 for comparator (PubChem)

Why This Matters

Higher lipophilicity can enhance membrane permeability and blood-brain barrier penetration, making the 5'-chloro compound a more suitable candidate for CNS-targeted screening libraries where increased LogP is desirable.

• [1] PubChem. 1'-Benzylspiro[1,3-dioxane-2,3'-indole]-2'-one. CID 3163820. XLogP3-AA: 2.7. https://pubchem.ncbi.nlm.nih.gov/compound/3163820 (accessed 2026-05-08). View Source

Regioisomeric Differentiation: 5'-Chloro vs. 7'-Chloro Substitution

The target compound bears chlorine at the 5'-position (para to the indoline nitrogen), whereas the 7'-chloro regioisomer (1'-benzyl-7'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one) has chlorine at the 7'-position (ortho to the indoline nitrogen) . In spiro-oxindole sodium channel blocker patents (e.g., US20100137299), the electronic and steric environment at this position is known to influence ion channel subtype selectivity [1]. While direct comparative biological data for these two regioisomers are not publicly available, the distinct SMILES strings confirm they are non-identical chemical entities requiring separate procurement.

Regioisomer identity

Reported

5'-Cl (target) vs 7'-Cl regioisomer; distinct SMILES/InChI

Exact regioisomer required for SAR reproducibility

No public comparative bioactivity data

Evidence Dimension	Regioisomeric identity
Target Compound Data	Chlorine at 5'-position; Canonical SMILES: C1COC2(C3=C(C=CC(=C3)Cl)N(C2=O)CC4=CC=CC=C4)OC1
Comparator Or Baseline	1'-benzyl-7'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one: Chlorine at 7'-position; Canonical SMILES: C1COC2(C3=C(C(=CC=C3)Cl)N(C2=O)CC4=CC=CC=C4)OC1
Quantified Difference	Positional isomerism: Cl at C5' vs C7' on the indole ring
Conditions	Structural identity confirmed by InChI and SMILES comparison

Why This Matters

Regioisomers can exhibit markedly different pharmacological profiles; procurement must specify the exact regioisomer to ensure experimental reproducibility and valid SAR interpretation.

• [1] Chafeev, M. et al. (Xenon Pharmaceuticals Inc.). Spiro-oxindole compounds and their use as therapeutic agents. U.S. Patent Application US20100137299 A1, June 3, 2010. View Source

Physicochemical Property Differentiation: Boiling Point and Density vs. Des-Chloro Analog

The 5'-chloro compound has a predicted boiling point of 590.5 ± 50.0 °C and density of 1.4 ± 0.1 g/cm³ . The des-chloro analog has a predicted density of 1.3 ± 0.1 g/cm³ and a lower boiling point (estimated ~530–550 °C based on molecular weight difference) . The measured purity specification for the target compound is ≥95% (HPLC) from commercial suppliers .

Thermal properties

Cross-study comparable

Predicted B.P. 590.5 ± 50.0 °C; density 1.4 ± 0.1 g/cm³ (vs des-chloro density 1.3 g/cm³)

Higher predicted thermal stability may influence purification and high-temperature processing

Predicted data; experimental validation advised

Evidence Dimension	Boiling point and density
Target Compound Data	Boiling Point: 590.5 ± 50.0 °C; Density: 1.4 ± 0.1 g/cm³ (predicted)
Comparator Or Baseline	1'-Benzylspiro[1,3-dioxane-2,3'-indole]-2'-one (des-chloro): Density 1.3 ± 0.1 g/cm³ (predicted); lower boiling point expected
Quantified Difference	ΔDensity ≈ 0.1 g/cm³; ΔBoiling Point ≈ 40–60 °C higher for chloro analog
Conditions	Predicted data generated using ACD/Labs Percepta Platform v14.00

Why This Matters

Higher boiling point and density indicate stronger intermolecular interactions, which can affect formulation stability, sublimation behavior during purification, and compatibility with high-temperature reaction conditions.

Patent Landscape: Spiro-Oxindole Sodium Channel Blocker Scaffold Precedence

The spiro[1,3-dioxane-2,3'-indole]-2'-one scaffold is explicitly claimed in Xenon Pharmaceuticals' patents (US20100137299, US8263606, US8916580) as sodium channel blockers for treating pain [1]. Structure-activity relationship (SAR) data within the patent family indicate that halogen substitution on the indole ring modulates Na_v channel subtype selectivity and potency [2]. The 5'-chloro substitution pattern is among the enumerated halogen variants that showed activity in electrophysiological assays described in the patent examples, though specific IC50 values for this individual compound were not disclosed in the public patent text.

Scaffold precedence

Class-level inference

Included in Xenon patent family (US20100137299) for sodium channel modulation

Supports use as an SAR reference compound for halogenated spiro-oxindoles

Individual IC50 values not publicly disclosed

Evidence Dimension	Patent-validated scaffold with SAR precedent for halogen substitution
Target Compound Data	5'-Chloro substitution on benzyl-spiro-dioxane-indole scaffold; present in patent generic formula (I) as a halogenated variant
Comparator Or Baseline	Unsubstituted spiro[1,3-dioxane-2,3'-indole]-2'-one scaffold (baseline); other halogen variants (F, Br) disclosed in patent
Quantified Difference	Halogen-dependent modulation of sodium channel blocking activity (quantitative values not publicly disclosed for individual compounds in patent)
Conditions	Patent US20100137299; electrophysiological sodium channel assays (automated patch clamp, FLIPR-based membrane potential assays)

Why This Matters

The inclusion of the 5'-chloro substitution pattern within an extensively patented, pharmaceutically validated scaffold provides confidence that this specific compound has been investigated as a potential therapeutic lead, justifying its procurement for follow-up SAR studies or reference standard use.

• [1] Chafeev, M. et al. (Xenon Pharmaceuticals Inc.). Spiro-oxindole compounds and their use as therapeutic agents. U.S. Patent Application US20100137299 A1, June 3, 2010. Granted as US8263606 (2012), US8916580 (2014). View Source
• [2] Sviridov, S. et al. (Xenon Pharmaceuticals Inc.). Spiro-oxindole compounds and their uses as therapeutic agents. PCT Publication WO2006/110917 A2, October 19, 2006. View Source

Recommended Application Scenarios for 1'-Benzyl-5'-chlorospiro[1,3-dioxane-2,3'-indole]-2'-one in Research and Development

Structure-Activity Relationship (SAR) Reference for 5'-Halogenated Spiro-Oxindole Sodium Channel Blockers

The 5'-chloro substitution defines a key halogenation point in the spiro-oxindole sodium channel blocker pharmacophore. Use this compound as a SAR reference to benchmark the effect of chlorine at the 5'-position against the des-chloro analog (ΔLogP ≈ 1.6 ) and other halogen variants (5'-F, 5'-Br) in Na_v channel electrophysiology assays, as established by the Xenon patent family .

Lipophilicity-Dependent Permeability Screening in CNS Drug Discovery

With a predicted LogP of 4.33, the compound occupies a lipophilicity window that is favorable for blood-brain barrier penetration . It can serve as a tool compound in parallel artificial membrane permeability assays (PAMPA-BBB) or Caco-2 monolayer studies to validate computational permeability models for spiro-oxindole analogs.

Regioisomeric Selectivity Control in Chemical Biology Probe Development

The distinct 5'-chloro (para-substituted) and 7'-chloro (ortho-substituted) regioisomers provide a matched pair for investigating position-dependent effects on target engagement. The target compound should be procured alongside the 7'-chloro isomer to probe electronic and steric contributions to binding site interactions in target identification studies .

Thermal Stability Assessment for Formulation and Process Chemistry

The elevated predicted boiling point (590.5 °C) and density (1.4 g/cm³) relative to the des-chloro analog make this compound suitable for thermal stability screening under accelerated storage conditions or high-temperature synthetic transformations where the parent scaffold may degrade . This can inform process chemistry decisions in scale-up campaigns.

Application

Selection Property

Validation Focus

SAR Reference for 5'-Halogenated Spiro-Oxindole Sodium Channel Modulators

5'-Chloro positional substitution identity

Electrophysiological Na_v subtype selectivity assays

Lipophilicity-Dependent CNS Permeability Screening

Predicted elevated lipophilicity range

In vitro blood-brain barrier permeability models (PAMPA-BBB, Caco-2)

Regioisomeric Selectivity Control in Chemical Probe Development

Regioisomeric purity (5'- vs 7'-Cl differentiation)

Target engagement and binding site mapping studies

Thermal Stability Assessment for Formulation and Process Chemistry

Predicted thermal stability (boiling point, density)

Accelerated stability and high-temperature reaction compatibility